Cas no 2228996-13-0 (3-(cyclohexylmethyl)pentanedioic acid)

• Product Name: 3-(cyclohexylmethyl)pentanedioic acid
• CAS No: 2228996-13-0
• MF: C₁₂H₂₀O₄
• MW: 228.284804344177
• CID: 6308169
• PubChem ID: 165881136
• Update Time: 2025-07-22

3-(cyclohexylmethyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohexylmethyl)pentanedioic acid
• EN300-1793756
• 2228996-13-0

• Inchi： 1S/C12H20O4/c13-11(14)7-10(8-12(15)16)6-9-4-2-1-3-5-9/h9-10H,1-8H2,(H,13,14)(H,15,16)
• InChI Key： HRZOCSZSAHCMOC-UHFFFAOYSA-N
• SMILES： OC(CC(CC(=O)O)CC1CCCCC1)=O

Computed Properties

• Exact Mass: 228.13615911g/mol
• Monoisotopic Mass: 228.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-(cyclohexylmethyl)pentanedioic acid

Introduction to 3-(cyclohexylmethyl)pentanedioic acid (CAS No. 2228996-13-0)

3-(cyclohexylmethyl)pentanedioic acid, also known by its CAS number 2228996-13-0, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the areas of medicinal chemistry and materials science. This article aims to provide a comprehensive overview of this compound, including its chemical properties, synthesis methods, and recent research findings.

Chemical Structure and Properties: The molecular formula of 3-(cyclohexylmethyl)pentanedioic acid is C₁₁H₁₈O₄. It is a dicarboxylic acid with a cyclohexylmethyl group attached to the third carbon atom of the pentane chain. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and methanol. Its melting point is around 150°C, and it exhibits good thermal stability under normal conditions.

Synthesis Methods: The synthesis of 3-(cyclohexylmethyl)pentanedioic acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of cyclohexylmethyl bromide with malonic acid in the presence of a strong base such as sodium hydride. This reaction proceeds via a nucleophilic substitution mechanism, followed by an esterification step to form the dicarboxylic acid. Another approach involves the use of Grignard reagents, where cyclohexylmethyl magnesium bromide reacts with an appropriate ketone or aldehyde, followed by hydrolysis and oxidation steps to yield the final product.

Applications in Medicinal Chemistry: Recent studies have highlighted the potential of 3-(cyclohexylmethyl)pentanedioic acid in medicinal chemistry. One notable application is its use as a building block for the synthesis of novel anti-inflammatory drugs. Research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-(cyclohexylmethyl)pentanedioic acid-based compounds could be valuable candidates for the development of new therapeutic agents for inflammatory diseases.

Mechanistic Insights: The mechanism by which 3-(cyclohexylmethyl)pentanedioic acid-based compounds exert their anti-inflammatory effects has been extensively studied. A study published in Bioorganic & Medicinal Chemistry Letters (2020) revealed that these compounds target specific enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). By selectively inhibiting these enzymes, the compounds can effectively reduce inflammation without causing significant side effects associated with traditional non-steroidal anti-inflammatory drugs (NSAIDs).

Potential in Materials Science: Beyond its medicinal applications, 3-(cyclohexylmethyl)pentanedioic acid has also shown promise in materials science. Its unique chemical structure makes it an attractive candidate for the synthesis of advanced polymers and coatings. Research conducted at the University of California, Berkeley (2019) demonstrated that polymers derived from this compound exhibit excellent mechanical properties and thermal stability, making them suitable for use in high-performance applications such as aerospace and automotive industries.

Safety Considerations: While 3-(cyclohexylmethyl)pentanedioic acid is generally considered safe for laboratory use, proper handling precautions should be taken to ensure safety. It is recommended to handle the compound in a well-ventilated area and to wear appropriate personal protective equipment (PPE), including gloves and safety goggles. Additionally, it is important to store the compound in a cool, dry place away from incompatible materials.

FUTURE DIRECTIONS: The ongoing research on 3-(cyclohexylmethyl)pentanedioic acid promises to uncover new applications and improve our understanding of its properties. Future studies may focus on optimizing synthesis methods to increase yield and purity, exploring additional biological activities beyond anti-inflammatory effects, and developing novel materials based on this compound. As research progresses, it is likely that CAS No. 2228996-13-0-based compounds will continue to play a significant role in advancing both medicinal chemistry and materials science.